Cas no 1361530-15-5 (5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1361530-15-5
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4967042
• Update Time: 2025-05-23

5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C13H7Cl3F3NO/c14-9-2-1-7(11(15)12(9)16)6-3-8(13(17,18)19)10(5-21)20-4-6/h1-4,21H,5H2
• InChI Key： VXTVXSGKDPBELC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(CO)C(C(F)(F)F)=C1)Cl)Cl

Computed Properties

• Exact Mass: 354.954531 g/mol
• Monoisotopic Mass: 354.954531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1
• Molecular Weight: 356.5

Additional information on 5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol

Comprehensive Overview of 5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361530-15-5)

The compound 5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361530-15-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a trichlorophenyl moiety with a trifluoromethylpyridine core, making it a subject of interest in both academic and industrial research. Its molecular formula and intricate architecture suggest versatility in applications ranging from pharmaceuticals to advanced material science.

One of the most frequently searched questions regarding this compound revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the presence of both halogenated and fluorinated groups, which can influence reaction pathways. The 2-methanol functional group further adds to its reactivity profile, enabling derivatization for tailored applications. Recent studies highlight its potential as a building block for heterocyclic compounds, a topic trending in organic chemistry forums and publications.

In the context of drug discovery, 5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol has been explored for its bioactivity. The trifluoromethyl group, a common motif in agrochemicals and pharmaceuticals, enhances the molecule's metabolic stability and lipophilicity. This has led to investigations into its role as a precursor for small-molecule inhibitors, particularly in targeting enzymes or receptors associated with inflammatory pathways. Such applications align with the growing demand for novel therapeutic agents in precision medicine.

From a material science perspective, the compound's aromatic and electron-withdrawing properties make it a candidate for designing organic electronic materials. Its potential use in OLEDs (organic light-emitting diodes) or photovoltaic cells is a hot topic, especially as industries seek sustainable alternatives to conventional materials. The chlorine and fluorine atoms contribute to its electron affinity, a critical factor in tuning optoelectronic properties.

Environmental and regulatory considerations are also frequently discussed in relation to this compound. While it is not classified as hazardous, its halogenated structure necessitates careful handling and disposal to minimize ecological impact. Researchers often search for green chemistry approaches to synthesize or degrade such compounds, reflecting broader trends in sustainable chemical practices.

In summary, 5-(2,3,4-Trichlorophenyl)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361530-15-5) represents a multifaceted chemical with promising applications across diverse fields. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in areas like medicinal chemistry, material engineering, and catalysis. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation.